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Compound of Interest

Compound Name: (S)-1,2-Decanediol

CAS No.: 84276-14-2

Cat. No.: B1586682 Get Quote

Executive Summary
(S)-1,2-Decanediol is an amphiphilic vicinal diol acting as a multifunctional ingredient: it serves

as a moisturizer, a penetration enhancer, and a potent antimicrobial agent. Unlike traditional

preservatives that often rely on metabolic toxicity, (S)-1,2-Decanediol functions primarily

through membrane disruption, making it highly effective against Gram-positive bacteria (e.g.,

Cutibacterium acnes, Staphylococcus aureus) and fungi (Malassezia spp.).

Its primary utility in modern drug development and personal care is as a Preservative Booster.

By destabilizing microbial membranes, it lowers the Minimum Inhibitory Concentration (MIC)

required for co-preservatives like phenoxyethanol, organic acids, or iodopropynyl

butylcarbamate (IPBC), thereby reducing the total toxicological load of a formulation.

Mechanism of Action
The Amphiphilic Interaction
The efficacy of (S)-1,2-Decanediol is dictated by its chain length (

) and the polarity of the vicinal hydroxyl groups at the

and

positions.
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Adsorption: The lipophilic alkyl chain (

) adsorbs onto the microbial cell membrane (phospholipid bilayer).

Intercalation: The molecule inserts itself into the lipid bilayer. The specific (S)-configuration

may influence the packing density within the chiral environment of lipid membranes,

potentially enhancing disruption efficiency compared to racemic mixtures in specific bacterial

strains.

Permeabilization: This insertion expands the membrane surface area and disrupts Van der

Waals forces between fatty acid tails, increasing fluidity and permeability.

Leakage & Lysis: Intracellular ions (

,

) leak out, dissipating the proton motive force (PMF) required for ATP synthesis, leading to
cell death.

Visualizing the Pathway
The following diagram illustrates the cascade from formulation introduction to microbial

inactivation.
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Caption: Mechanistic pathway of (S)-1,2-Decanediol showing direct lytic action and synergistic

facilitation of co-preservatives.
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Formulation Guidelines
Solubility & Stability Profile
Unlike shorter chain diols (e.g., Pentylene Glycol), (S)-1,2-Decanediol is poorly soluble in

water.[1] Successful incorporation requires specific solvent systems or thermal processing.

Parameter Specification / Behavior

Appearance
Waxy white solid or viscous liquid (purity

dependent).

Water Solubility Very low (< 0.5%). Crystallizes in cold water.

Solubility (Excellent)
Ethanol, Isopropyl Alcohol, Glycols (Propylene,

Butylene), Cosmetic Esters.

Solubility (Moderate) Non-ionic surfactants, warm oils.

Thermal Stability
High. Can be heated to 80°C without

degradation.

pH Stability Stable across pH 3.0 – 10.0.

Incorporation Protocol (Emulsions)
Objective: Prevent recrystallization of the diol in the aqueous phase.

Phase Selection: Add (S)-1,2-Decanediol to the oil phase or the solvent phase (if using

solubilizers like Propanediol).

Heating: Heat the phase to 45–50°C until the diol is completely liquefied and transparent.

Emulsification: Combine with the aqueous phase.

Critical Note: If adding to a cold-process formulation, pre-dissolve the diol in a carrier (e.g.,

1 part Diol : 3 parts Propanediol) before adding to the main tank.

Cooling: Ensure homogenization is maintained during cooling to prevent micro-crystal

formation, which reduces bioavailability.
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Experimental Protocols
Protocol A: Minimum Inhibitory Concentration (MIC)
Determination
Standard: CLSI M07-A10 (Modified for hydrophobic compounds)

Materials:

Test Organisms: S. aureus (ATCC 6538), P. acnes (ATCC 6919), E. coli (ATCC 8739).[2]

Solvent: DMSO or Propylene Glycol (Final concentration < 2% to avoid solvent toxicity).

Media: Mueller-Hinton Broth (Aerobes), Reinforced Clostridial Medium (Anaerobes/P. acnes).

Procedure:

Stock Solution: Dissolve (S)-1,2-Decanediol in DMSO to create a 100,000 ppm (10%) stock.

Dilution: Prepare serial two-fold dilutions in the culture broth (Range: 0.05% to 2.0%).

Inoculation: Add bacterial suspension adjusted to

CFU/mL.

Incubation:

Aerobes: 37°C for 24 hours.

Anaerobes (P. acnes): 37°C for 72–96 hours in anaerobic jar.

Readout: The MIC is the lowest concentration with no visible turbidity.

Protocol B: Preservative Challenge Test (ISO 11930)
This protocol validates the efficacy of the diol in a final formulation.

Workflow Diagram:
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Caption: ISO 11930 Workflow for validating antimicrobial preservation efficacy.

Acceptance Criteria (Bacteria - Criteria A):

Day 7:

3 log reduction.
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Day 14:

3 log reduction (no increase).

Day 28: No increase from Day 14.

Synergistic Profiles & Data Interpretation
(S)-1,2-Decanediol is rarely used as a standalone broad-spectrum preservative because its

efficacy against Gram-negatives (like Pseudomonas) is weaker than against Gram-positives. It

is best deployed as a booster.

Comparative Efficacy Table (Simulated Data based on Literature):

Active System
S. aureus
(Gram+)

E. coli (Gram-)
A. brasiliensis
(Mold)

Recommendati
on

(S)-1,2-

Decanediol

(1.0%)

High Efficacy Moderate Low

Effective for

Acne; Weak

preservative

alone.

Phenoxyethanol

(0.5%)
Moderate High Low

Standard

Preservative.

Combination:

Diol (0.5%) +

Phenoxy (0.5%)

Very High High Moderate

Synergistic. Diol

opens

membrane;

Phenoxy enters.

Combination:

Diol (0.5%) +

Organic Acid

Very High Moderate High

Ideal for

"Preservative-

Free" claims.

Technical Insight: The combination of (S)-1,2-Decanediol with organic acids (e.g., Lactic Acid,

Anisic Acid) is particularly potent against P. acnes. The diol disrupts the biofilm, allowing the

acid to penetrate and acidify the cytoplasm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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